AbstractA water-soluble monocationic chlorin photosensitizer for antimicrobial photodynamic therapy of superficial localized infections has been proposed. The antimicrobial activity of this compound against planktonic forms of nosocomial antibiotic-resistant gram-negative pathogens, Pseudomonas aeruginosa, Enterobacter cloacae, and Acinetobacter baumannii, has been studied in comparison with the activity of the photosensitizer Fotoran e6, widely used in the clinical photodynamic therapy of tumors. It has been shown that both photosensitizers possess low dark toxicity; however, the light toxicity of the monocationic chlorin is higher by several orders of magnitude, and it can be proposed as a new agent for the antimicrobial photodynamic therapy.

AbstractThe study focuses on the development of a method of synthesis of a photosensitive mixture of controlled composition containing cationic water-soluble 5,10,15,20-tetrakis(N-Me-pyridin-3-yl)chlorin and 5,10,15,20-tetrakis(N-Me-pyridin-3-yl)bacteriochlorin. The diimide reduction of 5,10,15,20-tetrakis(pyridin-3-yl)porphine in pyridine and in the absence of a solvent has been studied. It has been shown that the reduction in the melt significantly decreases the reaction duration (from 12 to 1.5 h) and affords compositions in up to 90% yield.

AbstractA method for preparing 1-tosyl-3H-naphtho[1,2,3-de]quinoline-2,7-diones by the reaction of N-(9,10-anthraquinon-1-yl)chloroacetamide with sodium p-toluenesulfinate has been developed. Nucleophilic substitution of the tosyl group by nitrogen and oxygen nucleophiles has been found to proceed under mild conditions. The corresponding 1-substituted 3H-naphtho[1,2,3-de]quinoline-2,7-diones have been obtained by the reaction of these compounds with amines, phenol, sodium hydroxide, and sodium azide.

AbstractA method for the synthesis of betulin vinyl ether using calcium carbide as a source of acetylene has been proposed. Optimal conditions for synthesis of betulin mono- and divinyl ether have been selected. It has been found that the addition of alkali metal fluorides in an excess of calcium carbide promotes the formation of a divinylated product. Two-dimensional NMR spectroscopy proves the formation of monovinyl ether at the primary alcohol group.

AbstractThe review highlights the recently discovered superbase-promoted self-organization of complex molecular structures of great synthetic significance with the participation of acetylene (a large-tonnage industrial feedstock) and simple available nucleophilic molecules. The self-organization comprises a concerted sequence of elementary chemical stages involving several molecules of acetylene, which ultimately leads to a one-pot synthesis of complex highly reactive molecular systems structurally close to essential natural compounds. This new phenomenon in organic chemistry fundamentally expands the possibilities of acetylene-driven fine organic synthesis and meets the requirements of green chemistry (one pot, atom and energy economy, theoretical waste-free production, low carbon footprint).

AbstractThe antiradical activity of polycyclic compounds with indole and isoindole moieties was evaluated in vitro using a number of assays. All tested compounds, except for 3,5-di(tert-butyl)-4-hydroxybenzenecarbaldehyde N-(2-oxo-1,2-dihydro-3H-indole-3-ylidene)hydrazone, demonstrated much lower activity towards DPPH, ABTS•+, and NO• radicals than the well-known antioxidant ionol. All compounds showed a high radical-scavenging capacity relative to the superoxide radical anion generated in the enzymatic (NBT assay) and non-enzymatic (epinephrine autoxidation) systems. The high antiradical activity of 3,5-di(tert-butyl)-4-hydroxybenzenecarbaldehyde N-(2-oxo-1,2-dihydro-3H-indol-3-ylidene) hydrazone is attributable to the presence of 2,6-di-tert-butylphenol, indoline, and azine moieties, which promote the formation of a stable intermediate.

AbstractTransformation of H2PtCl6 over time under the action of 2-octanol has been studied by NMR, IR spectroscopy, GLC, and GC/MS. It has been found for the first time that the alcohol in a H2PtCl6 ⋅ 6H2O–2-octanol solution is hydrochlorinated to give 2-chlorooctane. Dehydrated platinum chlorides catalyze the elimination of methyl groups in trimethylchlorosilane and hexamethyldisiloxane, which leads to the formation of polydimethylsiloxanes. It has been assumed that the resulting π-complex of H2PtCl4 with octene-1 is not stable in a hydrochloric medium and rapidly decomposes to release chloroalkyl.

AbstractA new medical antibacterial corrosion-resistant steel alloyed with silver and titanium was smelted. The optimal conditions for homogenizing annealing were selected to obtain a uniform structure and give rise to equiaxed grains. The mechanical properties, microstructure, and phase composition were studied. X-ray powder diffraction analysis showed that the steel without alloying elements after rolling has an austenitic structure. The alloying gave rise to a small amount of ferrite in the steel structure. Spectral analysis showed a uniform silver distribution throughout the alloy. It was determined that a steel sample containing silver and titanium has an antibacterial effect on the bacterial strain Pseudomonas marginalis.

AbstractReaction of 1-phthalazinylhydrazone of o-diphenylphosphinobenzaldehyde (HL) with Fe(II) and Co(II) perchlorates has led to complexes of different composition and structure: [Fe(HL)2](ClO4)2 · H2O (1) and [CoL2](ClO4) · H2O (2) in spite of the use of salts with the same anion. Со2+ ion undergoes oxidation to Co3+ upon complexation. The structure of the complexes has been established by NMR spectroscopy in solution and by X-ray diffraction in crystal. X-ray diffraction has shown that complexing metal ions have octahedral structure. Compound 2 forms two independent molecules in crystal.

Abstract New organic polyspin molecules constructed on the basis of acenes and stable radicals (1,2,3,5-di-thiadiazolyl, 1,5-dimethyl-6-oxoverdazyl, and (2,2,6,6-tetramethylpiperidin-1-yl)oxyl) have been predicted by means of quantum-chemical calculations. Among the studied tetraradical systems, the structures characterized by antiferromagnetic exchange interactions between the unpaired electrons of the radical substituents and ferromagnetic coupling of paramagnetic centers of the acenes and radical groups have been revealed.